2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide

• Molecular Formula: C24H21N5O4S
• Molecular Weight: 475.5 g/mol
• IUPAC Name: 2-[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C24H21N5O4S/c1-31-18-9-14(10-19(32-2)22(18)33-3)21-16(11-25)23(27)29-24(17(21)12-26)34-13-20(30)28-15-7-5-4-6-8-15/h4-10H,13H2,1-3H3,(H2,27,29)(H,28,30)
• InChI Key: PQPOINAZQVQTRQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=C(C(=NC(=C2C#N)SCC(=O)NC3=CC=CC=C3)N)C#N

Description

2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research. This compound is known to have potential applications in various fields, such as cancer research and drug development.

Mechanism of Action

The mechanism of action of 2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide involves the inhibition of protein kinase activity. This compound binds to the ATP-binding site of protein kinases, preventing the phosphorylation of downstream signaling molecules. This, in turn, leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide has been found to have other biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosine kinases and serine/threonine kinases. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide in lab experiments is its potent anticancer activity. This compound has been shown to be effective against various cancer cell lines, making it a valuable tool for cancer research. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research of 2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide. One potential direction is the development of more effective synthesis methods to improve the yield of the compound. Additionally, further research is needed to determine the optimal dosage and administration of this compound for cancer treatment. Finally, future studies should investigate the potential applications of this compound in other areas, such as inflammatory disease research.

Synthesis Methods

The synthesis of 2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide involves the reaction of 2-chloro-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridine with thiourea and N-phenylacetamide in the presence of a base. The reaction leads to the formation of the desired compound in good yield.

Scientific Research Applications

2-{[6-amino-3,5-dicyano-4-(3,4,5-trimethoxyphenyl)pyridin-2-yl]sulfanyl}-N-phenylacetamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer treatment.